Cas no 1705590-65-3 ((3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid
• CAS No: 1705590-65-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5843459
• PubChem ID: 104941291
• Update Time: 2025-07-21

(3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid
• 1705590-65-3
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid
• EN300-1284523

• Inchi： 1S/C15H19NO5/c17-14(18)8-13(12-6-7-20-10-12)16-15(19)21-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)(H,17,18)/t12?,13-/m1/s1
• InChI Key： NJXBNIJSBXQXMV-ZGTCLIOFSA-N
• SMILES： O1CCC(C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid

Research Briefing on (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid (CAS: 1705590-65-3)

This research briefing provides an overview of the latest advancements and applications of (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid (CAS: 1705590-65-3), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound, characterized by its unique structural features, has been the subject of recent studies focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid as a key intermediate in the synthesis of bioactive molecules. Its structural motif, combining a benzyloxycarbonyl-protected amino group with a tetrahydrofuran (oxolane) ring, makes it a versatile building block for the development of novel pharmaceuticals. Studies have demonstrated its utility in the synthesis of peptide mimetics and small-molecule inhibitors targeting various enzymes and receptors.

One of the most notable findings is the compound's application in the design of protease inhibitors. Researchers have utilized (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid to develop inhibitors that selectively target viral proteases, offering potential therapeutic avenues for treating viral infections. The compound's ability to mimic natural peptide substrates while providing enhanced stability and bioavailability has been a key factor in these developments.

In addition to its role in drug discovery, recent studies have explored the compound's physicochemical properties and its behavior under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its application in synthetic chemistry.

Future research directions for (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid include further exploration of its biological activities and optimization of its synthetic routes. Efforts are underway to improve the yield and scalability of its production, as well as to investigate its potential in other therapeutic areas, such as oncology and neurodegenerative diseases. The compound's unique structural features continue to inspire innovative approaches in medicinal chemistry.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid (CAS: 1705590-65-3) represents a promising candidate for the development of novel therapeutics and bioactive molecules. Its versatility, combined with recent advancements in its synthesis and application, underscores its importance in the field of chemical biology and medicinal chemistry. Continued research in this area is expected to yield further breakthroughs and expand its potential applications.